Ethyl 3-((8-methoxy-2-(thiomorpholine-4-carbonyl)quinolin-4-yl)amino)benzoate

• IUPAC Name: ethyl 3-[[8-methoxy-2-(thiomorpholine-4-carbonyl)quinolin-4-yl]amino]benzoate
• InChI: InChI=1S/C24H25N3O4S/c1-3-31-24(29)16-6-4-7-17(14-16)25-19-15-20(23(28)27-10-12-32-13-11-27)26-22-18(19)8-5-9-21(22)30-2/h4-9,14-15H,3,10-13H2,1-2H3,(H,25,26)
• InChI Key: WWVSLTSBMBNPLS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC2=CC(=NC3=C2C=CC=C3OC)C(=O)N4CCSCC4
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol

Description

Ethyl 3-((8-methoxy-2-(thiomorpholine-4-carbonyl)quinolin-4-yl)amino)benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as EMAQ, and it is known for its ability to interact with a variety of biological targets, including enzymes, receptors, and ion channels. In

Scientific Research Applications

Synthesis and Chemical Transformations

• Facile Synthesis of Quinoline Derivatives : Research has demonstrated methods for synthesizing quinoline derivatives, including ethyl 3H-pyrrolo[2,3-c]quinoline-2-carboxylates, through condensation reactions, showcasing the compound's role in generating complex heterocyclic structures which are crucial in pharmaceutical chemistry (Molina, Alajarín, & Sánchez-Andrada, 1993).

• Antimicrobial Activities of Quinoline Derivatives : A study on the condensation of 3-acetyl-8-ethoxycoumarin with thiosemicarbazide to yield quinoline derivatives revealed significant antimicrobial activity, indicating potential applications in developing new antimicrobial agents (Mohamed et al., 2012).

• Novel Syntheses Involving Quinoline : The synthesis of fused quinoline heterocycles, such as thienoquinolines, has been explored, revealing the versatility of quinoline derivatives in creating tetracyclic heteroaromatic compounds, which are significant in the development of therapeutic agents (Mekheimer et al., 2005).

• Synthesis of Aminoquinoline Derivatives : The preparation of 2-aminochromene derivatives, including 2-aminopyrano[3,2-h]quinolin derivatives, has been achieved, demonstrating the compound's role in synthesizing fluorescent markers for biochemical applications (Wang, Shi, & Tu, 2010).

Potential Biological Activities

• Investigation of Quinoline Derivatives as Anticorrosion Agents : Studies on the anti-corrosion performance of 8-hydroxyquinoline derivatives for mild steel in acidic medium highlight the potential industrial application of these compounds in protecting materials against corrosion, thus extending their service life and reducing maintenance costs (Douche et al., 2020).